2-[(4-Fluoro-3-methylphenyl)methyl]-1,3-dioxolane
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Description
2-[(4-Fluoro-3-methylphenyl)methyl]-1,3-dioxolane is a useful research compound. Its molecular formula is C11H13FO2 and its molecular weight is 196.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polymer Synthesis and Characterization
2-[(4-Fluoro-3-methylphenyl)methyl]-1,3-dioxolane and related compounds play a role in polymer science. For instance, polymers derived from similar dioxolane compounds have been studied for their thermal degradation properties, showing that degradation gives various volatile products and providing insights into the underlying mechanisms of degradation (Coskun et al., 1998).
Material Science and Battery Technology
In the field of material science, particularly related to battery technology, direct fluorination of 1,3-dioxolan-2-one (a compound structurally similar to this compound) has been carried out to produce additives for lithium-ion batteries (Kobayashi et al., 2003).
Photochemistry and Optical Recording
Certain dithienylethene compounds containing 1,3-dioxolane show good photochromic behavior, changing color upon UV irradiation. These properties are explored for potential applications in optical recording and data storage technologies (Yang et al., 2006).
Development of Novel Compounds
Research has been conducted on the efficient preparation of related dioxolane compounds, which are useful as methyl vinyl ketone equivalents in various synthetic applications (Petroski, 2002).
Enhancing Polymer Degradability
Dioxolane derivatives have been used to control the polymerization of methacrylates, resulting in polymers with tunable degradability, an important aspect in the development of sustainable materials (Delplace et al., 2015).
Liquid Crystals and Electronic Applications
1,3-Dioxolane derivatives enhance the dielectric and optical anisotropy in liquid crystals, which is crucial for their application in electronic displays and other optical devices (Chen et al., 2015).
Properties
IUPAC Name |
2-[(4-fluoro-3-methylphenyl)methyl]-1,3-dioxolane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FO2/c1-8-6-9(2-3-10(8)12)7-11-13-4-5-14-11/h2-3,6,11H,4-5,7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IERCIBAMOUQEGX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CC2OCCO2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10645885 |
Source
|
Record name | 2-[(4-Fluoro-3-methylphenyl)methyl]-1,3-dioxolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10645885 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898785-07-4 |
Source
|
Record name | 2-[(4-Fluoro-3-methylphenyl)methyl]-1,3-dioxolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10645885 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.